Cas no 1894753-85-5 (1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine)

• Product Name: 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine
• CAS No: 1894753-85-5
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5784527
• PubChem ID: 117284016
• Update Time: 2025-05-26

1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1800309
• 1894753-85-5
• [1-(3-fluoro-4-methylphenyl)cyclobutyl]methanamine
• 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine

• Inchi： 1S/C12H16FN/c1-9-3-4-10(7-11(9)13)12(8-14)5-2-6-12/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key： AGVNQIUENZJQGE-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1(CN)CCC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine

Professional Introduction to 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine (CAS No. 1894753-85-5)

1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine, with the CAS number 1894753-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various therapeutic applications. The presence of both a cyclobutyl and a fluoro-substituted aromatic ring in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

The synthesis of 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the cyclobutylmethylamine core, which is then functionalized with the 3-fluoro-4-methylphenyl group. This stepwise approach ensures high yield and purity, which are crucial for subsequent applications in drug development.

In recent years, there has been growing interest in the exploration of fluoro-substituted aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluoro group in 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine plays a pivotal role in modulating the compound's interactions with biological targets, thereby influencing its overall efficacy. This has led to extensive research into its potential as an intermediate in the synthesis of novel pharmaceutical agents.

The cyclobutyl moiety in this compound also contributes to its unique properties. Cycloalkyl groups are known to influence the conformational flexibility and binding affinity of molecules, making them valuable in designing drugs that require specific spatial arrangements. The combination of these structural features makes 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine a versatile building block for medicinal chemists.

Recent studies have demonstrated the compound's potential in various therapeutic areas. For instance, researchers have investigated its role as a precursor in the development of central nervous system (CNS) drugs. The structural features of this molecule suggest that it may interact with neurotransmitter receptors, potentially leading to new treatments for neurological disorders. Additionally, its stability under various conditions makes it suitable for formulation into oral or injectable medications.

The pharmacological evaluation of 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine has revealed promising results in preclinical studies. These studies have focused on assessing its binding affinity to target proteins and enzymes, as well as its ability to modulate biological pathways. The compound's interaction with these targets has been found to be selective, minimizing off-target effects and reducing the risk of adverse reactions.

In conclusion, 1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine (CAS No. 1894753-85-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in the development of new drugs. As research continues to uncover more about its properties and applications, this compound is poised to play a crucial role in addressing unmet medical needs.